2-(2-Naphthyl)-1,3-diphenylimidazolidine

• Molecular Formula: C25H22N2
• Molecular Weight: 350.5g/mol
• IUPAC Name: 2-naphthalen-2-yl-1,3-diphenylimidazolidine
• InChI: InChI=1S/C25H22N2/c1-3-11-23(12-4-1)26-17-18-27(24-13-5-2-6-14-24)25(26)22-16-15-20-9-7-8-10-21(20)19-22/h1-16,19,25H,17-18H2
• InChI Key: GKJDTUKSWJUFSG-UHFFFAOYSA-N
• SMILES: C1CN(C(N1C2=CC=CC=C2)C3=CC4=CC=CC=C4C=C3)C5=CC=CC=C5

Description

2-(2-Naphthyl)-1,3-diphenylimidazolidine is an imidazolidine derivative characterized by a saturated five-membered ring containing two nitrogen atoms at positions 1 and 3, substituted with phenyl groups, and a 2-naphthyl group at position 2.

Comparison with Similar Compounds

Furyl Derivatives

2-Furyl-1,3-diphenylimidazolidine (C19H18N2O, MW 290.36 g/mol) incorporates a furan ring at position 2.

• The oxygen atom in the furan enhances hydrogen-bonding capacity, improving interactions with biological targets .
• Applications include drug design, where polarity and heterocyclic diversity are critical .

Nitrothiophenyl Derivatives

2-(5-Nitrothiophen-2-yl)-1,3-diphenylimidazolidine (C19H17N3O2S, MW 351.42 g/mol) combines a nitro group (strong electron-withdrawing) and a thiophene ring.

• The nitro group increases reactivity in electrophilic aromatic substitution, while the sulfur atom contributes to unique redox properties .

Comparison with Target Compound : The naphthyl group lacks heteroatoms, reducing electronic polarization but offering superior stability in oxidative conditions.

Electron-Withdrawing vs. Donating Groups

Evidence from 5,5-diphenylimidazolidine-2,4-dione derivatives (e.g., SW2) demonstrates that electron-withdrawing groups (e.g., Cl, NO2) enhance antibacterial activity by increasing electrophilicity at the reactive core . In contrast, electron-donating groups (e.g., methoxy) improve solubility but reduce antimicrobial efficacy.

Implications for Target Compound : The naphthyl group’s neutral electronic profile suggests intermediate reactivity, making it versatile for both synthetic and material science applications.

Tables

Table 1: Structural and Functional Comparison

Compound	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Applications
2-(2-Naphthyl)-1,3-diphenylimidazolidine	2-Naphthyl	C25H22N2	342.46	Catalysis, material science
2-(2-Chlorophenyl)-1,3-diphenylimidazolidine	2-Chlorophenyl	C21H19ClN2	334.84	Antimicrobial agents
2-(5-Nitrothiophen-2-yl)-1,3-diphenylimidazolidine	5-Nitrothiophenyl	C19H17N3O2S	351.42	Reactive intermediates
2-Furyl-1,3-diphenylimidazolidine	2-Furyl	C19H18N2O	290.36	Drug design, hydrogen bonding

Table 2: Antibacterial Activity of Select Derivatives (Adapted from )

Compound	MIC (μg/mL) Against E. coli	MIC (μg/mL) Against S. aureus
2-(2-Chlorophenyl) derivative	12.5	6.25
Ciprofloxacin (Control)	3.12	1.56